(2Z,4Z)-hexa-2,4-dienoic acid
Description
(2Z,4Z)-Hexa-2,4-dienoic acid is a conjugated dienoic acid characterized by two cis-configured double bonds at positions 2 and 4 (Figure 1). Its molecular formula is C₆H₈O₂, with a molar mass of 112.13 g/mol and CAS number 1119-72-8 . Structurally, it differs from other isomers of hexa-2,4-dienoic acid (e.g., sorbic acid) in the geometry of its double bonds, which significantly influences its chemical reactivity, stability, and biological interactions. It is biodegradable and non-hazardous to aquatic environments under standard conditions .
Properties
Molecular Formula |
C6H8O2 |
|---|---|
Molecular Weight |
112.13 g/mol |
IUPAC Name |
(2Z,4Z)-hexa-2,4-dienoic acid |
InChI |
InChI=1S/C6H8O2/c1-2-3-4-5-6(7)8/h2-5H,1H3,(H,7,8)/b3-2-,5-4- |
InChI Key |
WSWCOQWTEOXDQX-LDIADDGTSA-N |
SMILES |
CC=CC=CC(=O)O |
Isomeric SMILES |
C/C=C\C=C/C(=O)O |
Canonical SMILES |
CC=CC=CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Geometric Isomers of Hexa-2,4-dienoic Acid
The geometric isomerism of hexa-2,4-dienoic acid derivatives leads to distinct physicochemical and toxicological profiles:
Key Differences :
- Stability : The (2E,4E) isomer (sorbic acid) is thermodynamically more stable than cis-configured isomers, making it suitable for industrial use .
- Toxicity : Sorbic acid is generally recognized as safe (GRAS), whereas (2Z,4Z) and (2Z,4E) isomers exhibit mild irritancy .
- Biodegradability : All isomers are readily biodegradable, but sorbic acid’s environmental impact is well-documented due to its widespread use .
Related Dicarboxylic Acids: Muconic Acid Isomers
Muconic acid (hexa-2,4-dienedioic acid) shares structural similarities but contains two carboxylic acid groups:
Comparison with (2Z,4Z)-Hexa-2,4-dienoic Acid:
- Acidity: Muconic acid’s dicarboxylic structure (pKa₁ ~2.9, pKa₂ ~4.4) makes it more acidic than mono-carboxylic (2Z,4Z)-hexa-2,4-dienoic acid (pKa ~4.7) .
- Reactivity: The additional carboxylic group in muconic acid enables diverse polymerization pathways, unlike the mono-functional (2Z,4Z) isomer .
Salts and Derivatives
- Potassium sorbate (CAS 24634-61-5): A salt of sorbic acid (2E,4E isomer), used as a preservative in foods and cosmetics. It exhibits higher water solubility than the parent acid .
- Calcium (2E,4E)-hexa-2,4-dienoate (CAS 7492-55-9): Used in antimicrobial coatings, leveraging the trans,trans isomer’s stability .
Research and Industrial Implications
- (2Z,4Z)-Hexa-2,4-dienoic acid remains understudied compared to its trans,trans counterpart (sorbic acid). Its cis-configured double bonds may offer unique reactivity in asymmetric synthesis or pharmaceutical intermediates .
- Sorbic acid dominates commercial applications due to regulatory approval and low toxicity, but cis isomers could fill niches in specialty chemicals or biodegradable materials .
Q & A
Q. How can isotopic labeling (e.g., ¹³C) track the metabolic fate of (2Z,4Z)-hexa-2,4-dienoic acid in bacterial degradation pathways?
- Methodological Answer : Synthesize ¹³C-labeled analogs via carboxylation of ¹³C-acetylene precursors. Track degradation products (e.g., 3-oxohexanedioate) using LC-MS/MS. Compare pathways in Rhodococcus spp. versus Burkholderia spp. to identify species-specific β-oxidation routes .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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